3-[(4-chlorophenyl)imino]-1-(2-propynyl)-1,3-dihydro-2H-indol-2-one
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Description
Scientific Research Applications
Mechanical Properties of Polymorphs
Research by Raju et al. (2018) investigated three polymorphs of a related Schiff base compound, identifying distinct mechanical properties through nanoindentation and energy frameworks analysis. This study highlights the role of molecular structure in determining the mechanical behavior of materials, such as brittleness, plasticity, and elasticity, which could be crucial for designing materials with specific mechanical characteristics (Raju et al., 2018).
Antimicrobial and Antifungal Agents
Khalid et al. (2020) synthesized and evaluated isatin-derived ligands and their metal chelates for antimicrobial and antifungal activities. The metal complexes exhibited higher biological activity compared to the uncomplexed ligands, suggesting potential applications in developing new antimicrobial agents (Khalid et al., 2020).
Corrosion Inhibition
Al-Mosawi et al. (2020) explored the synergistic effect of an isatin derivative combined with zinc oxide nanoparticles on improving the corrosion resistance of mild steel in an acidic environment. The study suggests that such combinations could be effective corrosion inhibitors, which is important for extending the life of metal structures (Al-Mosawi et al., 2020).
Optoelectronic Properties and Bioactivity
Ashfaq et al. (2022) conducted a comprehensive study on imine derivatives, including synthesis, crystal structure, characterization, and computational study of their optoelectronic properties and bioactivity. This research could have implications for the development of new materials for electronic and photonic applications, as well as for biomedical research (Ashfaq et al., 2022).
Properties
IUPAC Name |
3-(4-chlorophenyl)imino-1-prop-2-ynylindol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClN2O/c1-2-11-20-15-6-4-3-5-14(15)16(17(20)21)19-13-9-7-12(18)8-10-13/h1,3-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZCVYTBNHJORAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=CC=CC=C2C(=NC3=CC=C(C=C3)Cl)C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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